Disperse Yellow 163

Catalog No.
S3716870
CAS No.
71767-67-4
M.F
C18H14Cl2N6O2
M. Wt
417.2 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Disperse Yellow 163

CAS Number

71767-67-4

Product Name

Disperse Yellow 163

IUPAC Name

3-[N-(2-cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)diazenyl]anilino]propanenitrile

Molecular Formula

C18H14Cl2N6O2

Molecular Weight

417.2 g/mol

InChI

InChI=1S/C18H14Cl2N6O2/c19-16-11-15(26(27)28)12-17(20)18(16)24-23-13-3-5-14(6-4-13)25(9-1-7-21)10-2-8-22/h3-6,11-12H,1-2,9-10H2

InChI Key

MUERWWKQVXXPML-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1N=NC2=C(C=C(C=C2Cl)[N+](=O)[O-])Cl)N(CCC#N)CCC#N

Canonical SMILES

C1=CC(=CC=C1N=NC2=C(C=C(C=C2Cl)[N+](=O)[O-])Cl)N(CCC#N)CCC#N

Description

The exact mass of the compound Propanenitrile, 3,3'-[[4-[(2,6-dichloro-4-nitrophenyl)azo]phenyl]imino]bis- is 416.0555291 g/mol and the complexity rating of the compound is 611. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Disperse Yellow 163 is a synthetic dye primarily used for coloring polyester and its blends. It is classified under the category of disperse dyes, which are water-insoluble and require dispersing agents for application in dyeing processes. The chemical formula for Disperse Yellow 163 is C18H14Cl2N6O2C_{18}H_{14}Cl_{2}N_{6}O_{2}, and it has a molecular weight of 417.25 g/mol. This compound appears as a yellow powder and exhibits a red light yellow hue when applied to fabrics .

During its synthesis and application. The primary reaction involves the diazotization of 2,6-dichloro-4-nitroaniline followed by coupling with N,N-bis(2-cyanoethyl)benzenamine. This two-step process leads to the formation of the azo compound characteristic of disperse dyes. The dyeing process itself involves the adsorption of the dye onto polyester fibers, which is facilitated by heat .

The synthesis of Disperse Yellow 163 typically involves the following steps:

  • Preparation: An organic solvent (such as chlorobenzene) is mixed with hydrosulfide reagents and auxiliary agents.
  • Diazotization: The mixture is heated to facilitate the diazotization of 2,6-dichloro-4-nitroaniline.
  • Coupling: After cooling, N,N-bis(2-cyanoethyl)benzenamine is added for coupling.
  • Filtration: The resulting product is filtered and washed to obtain a pure dye .

Alternative methods have been explored to improve yield and reduce byproducts, including using different solvents and temperatures during synthesis .

Interaction studies involving Disperse Yellow 163 focus on its behavior in different environments and its interaction with other chemicals during dyeing processes. These studies often assess:

  • Fastness Properties: Light fastness, washing fastness, and perspiration fastness are critical for evaluating dye performance.
  • Environmental Impact: Research into how this dye interacts with aquatic organisms and its potential toxicity contributes to understanding its ecological footprint .

Disperse Yellow 163 shares similarities with several other disperse dyes but has unique properties that distinguish it from them. Here are some comparable compounds:

Compound NameChemical FormulaUnique Features
Disperse Yellow 165C₁₈H₁₄Cl₂N₆O₂Slightly different chromophore structure
Disperse Yellow 211C₁₈H₁₄Cl₂N₆O₂Known for higher light fastness
Disperse Yellow BRLC₁₈H₁₄Cl₂N₆O₂Used in similar applications but varies in shade

Disperse Yellow 163 is particularly noted for its effectiveness in dyeing polyester fibers at elevated temperatures, which enhances its applicability in industrial contexts .

Physical Description

DryPowder

XLogP3

4.3

Hydrogen Bond Acceptor Count

7

Exact Mass

416.0555291 g/mol

Monoisotopic Mass

416.0555291 g/mol

Heavy Atom Count

28

General Manufacturing Information

Textiles, apparel, and leather manufacturing
Propanenitrile, 3,3'-[[4-[2-(2,6-dichloro-4-nitrophenyl)diazenyl]phenyl]imino]bis-: ACTIVE

Dates

Modify: 2023-07-27

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